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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemistry associated
with the formation of hydrogen bromide (HBr). It includes key thermodynamic data, detailed
experimental protocols for its determination, and visualizations of the reaction pathway and
experimental workflows.

Core Thermochemical Data

The formation of hydrogen bromide from its constituent elements, hydrogen and bromine, is
an exothermic reaction represented by the following equation:

Hz(g) + Brz(g) = 2HBr(g)

The key thermodynamic parameters for the formation of one mole of HBr(g) at standard
conditions (298.15 K and 1 bar) are summarized in the tables below.

Table 1: Standard Molar Thermochemical Data for HBr Formation
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Thermodynamic

. Symbol Value Units
Quantity
Standard Enthalpy of

) AfH® -36.44 kJ/mol
Formation
Standard Gibbs Free

) AfG® -53.4 kJ/mol[1][2]
Energy of Formation
Standard Molar
S° 198.70 J/(mol-K)

Entropy

Table 2: Bond Enthalpies

Bond Bond Enthalpy (kJ/mol)
H-H 436
Br-Br 192
H-Br 368

The negative standard enthalpy of formation indicates that the formation of HBr from its
elements in their standard states is an exothermic process, releasing 36.44 kJ of heat per mole
of HBr formed.[3] The negative standard Gibbs free energy of formation signifies that the
reaction is spontaneous under standard conditions.[4]

Reaction Pathway and Energetics

The formation of hydrogen bromide involves the breaking of the H-H and Br-Br bonds in the
reactants and the formation of H-Br bonds in the product. The overall enthalpy change of the
reaction can be estimated from the bond enthalpies.
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Atomic Intermediates
Reactants Bond Breaking Bond Formation Products

AH = + (BE(H-H) + BE(Br-Br)) AH = - 2 * BE(H-Br)
AH = + (436 + 192) = +628 kJ/mol > 2H(g) + 2Br(g) AH = - 2 * 368 = -736 kJ/mol

Hz(g) + Brz(g) 2HBr(g)

-] 4

~~~~~~ Overall Reaction -

Click to download full resolution via product page
Caption: Reaction pathway for the formation of HBr from Hz and Br-.

Experimental Protocols

The determination of the thermochemical data for HBr formation can be achieved through
various experimental techniques, primarily calorimetry and spectroscopy.

While direct measurement of the heat of formation of HBr from its gaseous elements in a
standard bomb calorimeter is challenging, a Hess's Law approach using a series of more easily
measurable reactions is often employed. However, a conceptual protocol for a direct
measurement in a specialized gas-phase calorimeter is outlined below.

Objective: To directly measure the heat released during the gas-phase reaction of hydrogen
and bromine to form hydrogen bromide.

Apparatus:

e High-pressure gas reaction vessel (bomb) with inlet valves for Hz and Br.
e Ignition system (e.g., platinum fuse wire).

o Constant-temperature water bath (calorimeter).

» High-precision thermometer.

o Stirrer.

e Gas handling and metering system.
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Procedure:
e Calorimeter Calibration:

o The heat capacity of the calorimeter system is determined by a standard reaction with a
known enthalpy change, such as the combustion of benzoic acid, or by electrical
calibration.

e Reactant Preparation:
o The reaction vessel is evacuated to a high vacuum.
o A known, stoichiometric amount of high-purity hydrogen gas is introduced into the vessel.

o A known amount of liquid bromine is vaporized and introduced into the vessel. The partial
pressures and temperature are recorded.

e Reaction Initiation:
o The sealed reaction vessel is submerged in the calorimeter's water bath.

o The system is allowed to reach thermal equilibrium, and the initial temperature (T_initial) is
recorded.

o The reaction is initiated by passing a current through the ignition wire.
o Data Acquisition:

o The temperature of the water bath is monitored and recorded at regular intervals until a
maximum temperature (T_final) is reached and the system begins to cool.

o Data Analysis:
o The temperature change (AT = T_final - T_initial) is determined.

o The heat absorbed by the calorimeter (q_cal) is calculated using: q_cal = C_cal * AT,
where C_cal is the heat capacity of the calorimeter.
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o The heat of reaction (AH_rxn) is the negative of the heat absorbed by the calorimeter
(AH_rxn = -qg_cal).

o The molar enthalpy of formation (AfH°) is then calculated by dividing the heat of reaction
by the number of moles of HBr produced.
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Caption: Experimental workflow for calorimetric determination.
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The bond dissociation energy of HBr can be determined using UV-Vis absorption spectroscopy
by observing the transition to a dissociative electronic state.

Objective: To determine the energy required to break the H-Br bond by measuring the onset of
continuous absorption in the UV spectrum.

Apparatus:

UV-Vis Spectrophotometer with a high-resolution monochromator.

Gas cell with UV-transparent windows (e.g., quartz).

HBr gas sample.

Vacuum line for sample handling.
Procedure:
e Sample Preparation:
o The gas cell is evacuated.
o Alow pressure of HBr gas is introduced into the cell.
e Spectral Acquisition:
o A background spectrum of the empty cell is recorded.

o The UV-Vis absorption spectrum of the HBr sample is recorded over a range of
wavelengths, typically in the far UV region.

o Data Analysis:
o The spectrum will show a series of vibrational bands converging to a continuum.

o The wavelength at which the vibrational fine structure disappears and continuous
absorption begins (the dissociation limit) is identified.
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o The energy (E) corresponding to this wavelength (A) is calculated using the equation: E =
hc/A, where h is Planck’'s constant and c is the speed of light.

o This energy corresponds to the dissociation of the HBr molecule into a ground-state
hydrogen atom and either a ground-state or an excited-state bromine atom. The excitation
energy of the bromine atom, if applicable, must be subtracted to obtain the ground-state
bond dissociation energy.

Preparation

Prepare HBr gas sample in a UV-transparent cell

Experiment

Record UV-Vis absorption spectrum
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Caption: Experimental workflow for spectroscopic determination.

Conclusion
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The thermochemical data for the formation of hydrogen bromide are well-established and
indicate a spontaneous, exothermic reaction. These values are crucial for a wide range of
applications in chemical synthesis, materials science, and pharmaceutical development. The
experimental protocols outlined in this guide provide a framework for the determination of these
fundamental thermodynamic quantities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b145481?utm_src=pdf-body
https://www.benchchem.com/product/b145481?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Courses/Heartland_Community_College/HCC%3A_Chem_161/5%3A_Thermochemistry/5.7%3A_Enthalpy_of_Formation
https://nvlpubs.nist.gov/nistpubs/Legacy/NSRDS/nbsnsrds31.pdf
https://en.wikipedia.org/wiki/Bond_dissociation_energy
https://lmu.pressbooks.pub/generalchemistry3e/chapter/5-4_reaction_enthalpies/
https://lmu.pressbooks.pub/generalchemistry3e/chapter/5-4_reaction_enthalpies/
https://www.benchchem.com/product/b145481#thermochemistry-of-hydrogen-bromide-formation
https://www.benchchem.com/product/b145481#thermochemistry-of-hydrogen-bromide-formation
https://www.benchchem.com/product/b145481#thermochemistry-of-hydrogen-bromide-formation
https://www.benchchem.com/product/b145481#thermochemistry-of-hydrogen-bromide-formation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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